Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C11H14BrNO2 B1271406 tert-butyl N-(3-bromophenyl)carbamate CAS No. 25216-74-4

tert-butyl N-(3-bromophenyl)carbamate

Cat. No. B1271406
CAS RN: 25216-74-4
M. Wt: 272.14 g/mol
InChI Key: VDFBCTSISJDKNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07863332B2

Procedure details

To a solution of 114 g (447 mmol) of tert-butyl (3-bromophenyl)carbamate in 800 ml of DMF are added portionwise 19 g (475 mmol) of sodium hydride (60% in oil) and the reaction medium is stirred until the evolution of gas has ceased. 29.3 ml (470 mmol) of methyl iodide are added dropwise and stirring is continued for 18 hours. The reaction medium is poured into ice-cold water and extracted with ethyl acetate. The organic phase is separated out after settling of the phases, dried over magnesium sulfate and evaporated. 115 g of tert-butyl (3-bromophenyl)-N-methylcarbamate are obtained in a yield of 95%.
Name
tert-butyl (3-bromophenyl)carbamate
Quantity
114 g
Type
reactant
Reaction Step One
Name
sodium hydride
Quantity
19 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
800 mL
Type
solvent
Reaction Step One
Name
methyl iodide
Quantity
29.3 mL
Type
reactant
Reaction Step Two
Name
tert-butyl (3-bromophenyl)-N-methylcarbamate
Yield
95%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([NH:8][C:9](=[O:15])[O:10][C:11]([CH3:14])([CH3:13])[CH3:12])[CH:5]=[CH:6][CH:7]=1.[H-].[Na+].[CH3:18]I>CN(C=O)C>[Br:1][C:2]1[CH:3]=[C:4]([N:8]([CH3:18])[C:9](=[O:15])[O:10][C:11]([CH3:12])([CH3:14])[CH3:13])[CH:5]=[CH:6][CH:7]=1 |f:1.2|

Inputs

Step One
Name
tert-butyl (3-bromophenyl)carbamate
Quantity
114 g
Type
reactant
Smiles
BrC=1C=C(C=CC1)NC(OC(C)(C)C)=O
Name
sodium hydride
Quantity
19 g
Type
reactant
Smiles
[H-].[Na+]
Name
DMF
Quantity
800 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
methyl iodide
Quantity
29.3 mL
Type
reactant
Smiles
CI

Conditions

Stirring
Type
CUSTOM
Details
the reaction medium is stirred until the evolution of gas
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
stirring
ADDITION
Type
ADDITION
Details
The reaction medium is poured into ice-cold water
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
CUSTOM
Type
CUSTOM
Details
The organic phase is separated out
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
 18 h
Name
tert-butyl (3-bromophenyl)-N-methylcarbamate
Type
product
Smiles
BrC=1C=C(C=CC1)N(C(OC(C)(C)C)=O)C
Measurements
Type Value Analysis
AMOUNT: MASS 115 g
YIELD: PERCENTYIELD 95%
YIELD: CALCULATEDPERCENTYIELD 89.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.